Cas no 1804529-99-4 (2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804529-99-4
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• CID: 4930424
• Update Time: 2025-10-28

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)16-6-5(3-15)4(1-12)2-14-7(6)13/h2-3H,1,12H2,(H2,13,14)
• InChI Key： KKCZZLPUOIFTAN-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC=C(CN)C=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0
• Topological Polar Surface Area: 91.2

Additional information on 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804529-99-4)

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804529-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups such as trifluoromethoxy and aminomethyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for designing drug candidates targeting neurological disorders, inflammation, and microbial infections, aligning with current trends in precision medicine.

The growing demand for trifluoromethoxy-containing compounds in medicinal chemistry underscores the importance of 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde. Researchers are increasingly exploring its potential in structure-activity relationship (SAR) studies, where the aldehyde moiety offers a reactive handle for further derivatization. Recent publications highlight its utility in constructing heterocyclic scaffolds, a hot topic in small-molecule drug discovery. Additionally, its fluorinated component aligns with the pharmaceutical industry's focus on improving metabolic stability and bioavailability.

From a synthetic perspective, the compound's CAS No. 1804529-99-4 is frequently cited in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications resonate with trending searches in AI-driven drug design, where users often inquire about "fluorinated pyridine derivatives" or "multifunctional aldehyde intermediates." The compound's aminomethyl group further enables conjugation with targeting ligands, a technique widely discussed in antibody-drug conjugate (ADC) research forums.

Environmental and regulatory considerations also play a role in the compound's relevance. Unlike traditional halogenated solvents, its trifluoromethoxy group exhibits lower environmental persistence, addressing concerns raised in green chemistry initiatives. This aspect is frequently searched alongside terms like "sustainable fluorochemicals" or "eco-friendly intermediates," reflecting broader industry shifts toward green synthesis methodologies.

Analytical characterization of 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde typically involves HPLC-MS and NMR spectroscopy, techniques central to modern quality control protocols. Its stability under various pH conditions has been a subject of recent preformulation studies, another area of high search volume in pharmaceutical development circles. The compound's compatibility with continuous flow chemistry systems further enhances its appeal for industrial-scale applications.

In conclusion, CAS No. 1804529-99-4 represents a compelling case study in contemporary organic synthesis. Its multifaceted reactivity profile and alignment with drug discovery trends position it as a valuable asset for researchers exploring next-generation therapeutics. As the scientific community continues to investigate fluorine-containing building blocks, this compound's role in advancing medicinal chemistry is likely to expand further.